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Compound of Interest

Compound Name: VU0453379 hydrochloride

Cat. No.: B12041553 Get Quote

VU0453379 Hydrochloride: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to VU0453379 hydrochloride, a

novel positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).

Core Molecular Data
Property Value Source

Molecular Formula C₂₆H₃₅ClN₄O₂ [1]

Molecular Weight 471.03 g/mol [1]

Synonym

(S)-2-Cyclopentyl-N-((1-

isopropylpyrrolidin-2-

yl)methyl)-9-methyl-1-oxo-2,9-

dihydro-1H-pyrido[3,4-b]indole-

4-carboxamide hydrochloride

MedChemExpress, Sigma-

Aldrich

CAS Number 1638646-27-1 Sigma-Aldrich

Mechanism of Action: GLP-1R Signaling Pathway
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VU0453379 hydrochloride acts as a positive allosteric modulator of the GLP-1 receptor, a

Class B G protein-coupled receptor. Upon binding, it enhances the receptor's response to its

endogenous ligand, GLP-1. This potentiation of GLP-1R signaling activates downstream

pathways, primarily through the Gαs protein, leading to increased intracellular cyclic AMP

(cAMP) levels. The elevation in cAMP subsequently activates Protein Kinase A (PKA) and

Exchange protein directly activated by cAMP (Epac).

The activation of these pathways has pleiotropic effects, including the promotion of insulin

secretion from pancreatic beta cells, enhancement of neuronal proliferation, and

neuroprotection. The signaling cascade involves the modulation of ion channel activity and the

regulation of gene expression, contributing to the diverse physiological effects of GLP-1R

activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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